Cas no 1823633-20-0 (4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 1823633-20-0
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5858143
• PubChem ID: 165665358
• Update Time: 2025-06-07

4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one
• EN300-1828436
• 1823633-20-0
• 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10FNO3/c1-14-9-6(3-2-4-7(9)11)8-5-15-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChI Key： DSOYBPSEOVQAQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1COC(N1)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one

Introduction to 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1823633-20-0)

4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1823633-20-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structural features of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring fused to a substituted phenyl group. The presence of a fluorine atom and a methoxy group on the phenyl ring imparts specific electronic and steric properties that influence its biological activity. These structural modifications can enhance the compound's binding affinity to target proteins and improve its pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antimicrobial agent. Oxazolidinones, in general, have shown broad-spectrum activity against Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The introduction of fluorine and methoxy groups in the structure of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one has been shown to enhance its antibacterial efficacy by improving its ability to penetrate bacterial cell walls and inhibit protein synthesis.

In addition to its antimicrobial properties, 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis or the inhibition of viral entry into host cells. These findings suggest that 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one could be a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic profile of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a potential drug candidate. Additionally, it has low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-Fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one in humans. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Further Phase II and III trials are planned to assess its therapeutic potential in patients with bacterial infections and viral diseases.

In conclusion, 4-(3-fluoro-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1823633-20-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for the development of new antimicrobial and antiviral therapies. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.